Cas no 130562-16-2 ((αS,1'S)-N-(1-Phenylethyl)-2-fluoro-α-methylphenylmethylamine)
130562-16-2 structure
Product Name:(αS,1'S)-N-(1-Phenylethyl)-2-fluoro-α-methylphenylmethylamine
CAS No:130562-16-2
MF:C16H18FN
MW:243.319227695465
CID:3037295
PubChem ID:14643107
Update Time:2025-04-21
(αS,1'S)-N-(1-Phenylethyl)-2-fluoro-α-methylphenylmethylamine Chemical and Physical Properties
Names and Identifiers
-
- (αS,1'S)-N-(1-Phenylethyl)-2-fluoro-α-methylphenylmethylamine
- (S)-1-phenyl-N-((S)-1-(2-(fluoro)phenyl)ethyl)ethanamine; (S)-1-(2-methoxyphenyl)-N-[(S)-1-phenylethyl]ethanamine
- (S)-1-(2-Fluorophenyl)-N-((S)-1-phenylethyl)ethan-1-amine
- 130562-16-2
-
- Inchi: 1S/C16H18FN/c1-12(14-8-4-3-5-9-14)18-13(2)15-10-6-7-11-16(15)17/h3-13,18H,1-2H3/t12-,13-/m0/s1
- InChI Key: ZZXAHUZHXSXCSK-STQMWFEESA-N
- SMILES: FC1C=CC=CC=1[C@H](C)N[C@@H](C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 243.14200
- Monoisotopic Mass: 243.142327740Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03000
- LogP: 4.62840
(αS,1'S)-N-(1-Phenylethyl)-2-fluoro-α-methylphenylmethylamine Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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